Cas no 2229105-67-1 (3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol)

• Product Name: 3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol
• CAS No: 2229105-67-1
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 6310462
• PubChem ID: 165781879
• Update Time: 2025-10-25

3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol
• EN300-1767924
• 2229105-67-1

• Inchi： 1S/C8H16FNO/c1-7(2,9)5-8(11)3-4-10-6-8/h10-11H,3-6H2,1-2H3
• InChI Key： JPRUFUDEHLLAAC-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC1(CNCC1)O

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol

3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol: A Comprehensive Overview

3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol (CAS No. 2229105-67-1) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and chemical synthesis. The structure of 3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol features a pyrrolidine ring substituted with a fluoroalkyl group, making it a valuable molecule for exploring novel therapeutic agents.

The synthesis of 3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol involves advanced methodologies in organic chemistry, including nucleophilic substitution and ring-closing reactions. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique electronic properties and potential for improving drug bioavailability. This compound serves as a prime example of how fluorination can enhance the pharmacokinetic profiles of bioactive molecules.

One of the most promising aspects of 3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol is its potential application in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound exhibits significant activity in preclinical models, particularly in the context of central nervous system disorders. For instance, studies have shown that it may possess antidepressant and anxiolytic properties, making it a candidate for further investigation in mental health therapeutics.

In addition to its pharmacological applications, 3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol has also been explored for its role in chemical synthesis as a building block for more complex molecules. Its structure provides a platform for functional group diversity, enabling the creation of libraries of compounds with varying biological activities. This versatility underscores its importance in modern drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(2-fluoro-2-methylpropyl)pyrrolidin-3-ol's molecular interactions. By employing molecular docking studies and quantum mechanical calculations, scientists have gained insights into its binding affinities with various biological targets. These findings are pivotal for optimizing its therapeutic potential and minimizing off-target effects.

Moreover, the environmental impact and sustainability aspects of 3-(2-fluoro-2-methylpropyl)pyrrolidin-3_ol production have been considered in contemporary research. Green chemistry principles are increasingly being integrated into synthetic pathways to minimize waste and reduce ecological footprints. This compound's synthesis is no exception, with researchers exploring eco-friendly methods to enhance its large-scale production feasibility.

In conclusion, 3-(2-fluoro_ methylpropyl)pyrrolidin_ ol (CAS No. 67_1) stands as a testament to the ingenuity and progress in modern organic chemistry. Its diverse applications, from drug discovery to chemical synthesis, coupled with ongoing research into its pharmacological properties, position it as a key molecule in future scientific endeavors.